Cas no 1421499-57-1 (3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea)

• Product Name: 3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea
• CAS No: 1421499-57-1
• MF: C₁₇H₁₇FN₂O₄
• MW: 332.326287984848
• CID: 6606703
• PubChem ID: 71804383
• Update Time: 2025-10-28

3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea
• 1421499-57-1
• AKOS024556621
• 1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-3-(2-fluorophenyl)urea
• 1-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-3-(2-fluorophenyl)urea
• F6416-7902
• 3-[3-(2H-1,3-BENZODIOXOL-5-YL)-3-HYDROXYPROPYL]-1-(2-FLUOROPHENYL)UREA

• Inchi： 1S/C17H17FN2O4/c18-12-3-1-2-4-13(12)20-17(22)19-8-7-14(21)11-5-6-15-16(9-11)24-10-23-15/h1-6,9,14,21H,7-8,10H2,(H2,19,20,22)
• InChI Key： WHMYYKCAYLWJCT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(NCCC(C1=CC=C2C(=C1)OCO2)O)=O

Computed Properties

• Exact Mass: 332.11723519g/mol
• Monoisotopic Mass: 332.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea

Comprehensive Overview of 3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea (CAS No. 1421499-57-1)

The compound 3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea, identified by its CAS No. 1421499-57-1, is a chemically synthesized urea derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development. The presence of a benzodioxole moiety and a fluorophenyl group in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for specialty chemicals like 3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, which could lead to breakthroughs in treating chronic diseases. The compound's hydroxypropyl and urea functionalities further enhance its solubility and bioavailability, making it a promising candidate for further study.

The synthesis of CAS No. 1421499-57-1 involves multi-step organic reactions, including the condensation of 2-fluorophenyl isocyanate with a benzodioxole-containing intermediate. This process requires meticulous control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound, ensuring its suitability for research applications.

One of the most frequently asked questions about 3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea revolves around its stability and storage conditions. The compound is typically stored under inert conditions at low temperatures to prevent degradation. Its stability profile makes it suitable for long-term research projects, a critical factor for laboratories focusing on drug discovery and biomarker development.

Another area of interest is the compound's potential pharmacological activity. Preliminary studies suggest that it may interact with specific receptors or enzymes, though further validation is required. This aligns with the growing trend of computational chemistry and in silico modeling, where researchers use advanced algorithms to predict biological activity before conducting expensive lab experiments.

From an industrial perspective, CAS No. 1421499-57-1 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly alternatives to traditional synthesis methods, reducing the environmental footprint of chemical production. This aligns with global initiatives to promote sustainable development in the pharmaceutical sector.

In conclusion, 3-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1-(2-fluorophenyl)urea represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique structure, combined with its potential applications, makes it a compound worth watching in the coming years. As the scientific community continues to uncover its properties, it may pave the way for innovative therapies and technologies.